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Compound of Interest

Cyclo(L-Leu-trans-4-hydroxy-L-
Pro)

Cat. No.: B182179

Compound Name:

Audience: Researchers, scientists, and drug development professionals.

Purpose: This document provides essential safety and logistical information for the proper
disposal of Cyclo(L-Leu-trans-4-hydroxy-L-Pro), ensuring laboratory safety and
environmental compliance.

Chemical and Physical Properties

While a specific Safety Data Sheet (SDS) for Cyclo(L-Leu-trans-4-hydroxy-L-Pro) is not
readily available, the following data has been compiled from various sources. In the absence of
comprehensive toxicological data, this compound should be handled as a potentially hazardous
substance.
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Property Value

Molecular Formula C11H18N203[1]
Molecular Weight 226.276 g/mol [1][2]
CAS Number 115006-86-5[1][2]
Predicted Boiling Point 486.9 £ 45.0 °C[1]
Predicted Density 1.24 + 0.1 g/cm3[1]
Predicted pKa 12.92 + 0.60[1]
Appearance Solid (form may vary)

Soluble in Chloroform, Dichloromethane, Ethyl

Solubility
Acetate, DMSO, Acetone[3]

Store at -20°C, protected from light and
Storage .
moisture[2]

Personal Protective Equipment (PPE)

To minimize exposure, all personnel handling Cyclo(L-Leu-trans-4-hydroxy-L-Pro) must wear
appropriate PPE.
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Standard/Specificat
PPE Category Item . Purpose
ion
Protects eyes from
_ Safety ANSI 787.1 or _
Eye Protection ) dust particles and
Glasses/Goggles equivalent _
potential splashes.
] o ] ] Prevents skin contact
Hand Protection Nitrile Gloves Chemical-resistant )
with the compound.[4]
Protects skin and
Body Protection Laboratory Coat Standard lab coat clothing from
contamination.[4]
Recommended when
) ) handling the powder
Respiratory Protection ~ Fume Hood N/A

to avoid inhalation of
dust.[4]

Disposal Workflow

The following diagram outlines the standard procedure for the safe disposal of Cyclo(L-Leu-
trans-4-hydroxy-L-Pro).
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Click to download full resolution via product page
Disposal workflow for Cyclo(L-Leu-trans-4-hydroxy-L-Pro).

Detailed Disposal Procedures

Adherence to these procedures is mandatory for ensuring the safety of laboratory personnel
and the protection of the environment.

4.1. Waste ldentification and Segregation

» Waste Characterization: All waste materials containing Cyclo(L-Leu-trans-4-hydroxy-L-
Pro), including the pure compound, solutions, and any contaminated materials (e.g., gloves,
weighing paper, pipette tips), must be classified as chemical waste.[5]
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e Segregation: This chemical waste must be kept separate from other waste streams.[5] It is
crucial to avoid mixing it with incompatible chemicals.[5]

4.2. \Waste Collection

e Solid Waste: Collect all solid waste contaminated with Cyclo(L-Leu-trans-4-hydroxy-L-Pro)
in a designated and clearly labeled chemical waste container.[4]

e Liquid Waste: Solutions containing Cyclo(L-Leu-trans-4-hydroxy-L-Pro) should be
collected in a labeled, sealed container for liquid chemical waste.[4]

o Contaminated Labware: Any laboratory equipment that has come into contact with the
compound must be decontaminated.[5]

4.3. Decontamination of Labware
o Triple Rinsing: All glassware and equipment should be triple-rinsed with a suitable solvent.

e Rinsate Collection: The rinsate from the decontamination process is considered hazardous
waste and must be collected.[5] This rinsate should be added to the appropriately labeled
liquid waste container.[5]

» Final Cleaning: After the triple-rinse and collection of the rinsate, the labware can be cleaned
following standard laboratory procedures.[5]

4.4. Storage and Final Disposal

o Storage: Store all waste containers in a designated, secure area away from general
laboratory traffic.

» Professional Disposal: The final disposal of the chemical waste must be conducted by
trained professionals.[5]

o Scheduling Pickup: Contact your institution's Environmental Health and Safety (EHS) office
to schedule a pickup for the chemical waste.[5]

Disclaimer: This document provides guidance based on available information. Always consult
your institution's specific safety and disposal protocols and the relevant local, state, and federal
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regulations. In the absence of a specific SDS, a cautious approach is always recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. lookchem.com [lookchem.com]

2. Cyclo(L-Leu-trans-4-hydroxy-L-Pro) - Ruixibiotech [ruixibiotech.com]

3. Cyclo(L-Leu-trans-4-hydroxy-L-Pro) | CAS:115006-86-5 | Manufacturer ChemFaces
[chemfaces.com]

4. benchchem.com [benchchem.com]

5. benchchem.com [benchchem.com]

To cite this document: BenchChem. [Standard Operating Procedure: Disposal of Cyclo(L-
Leu-trans-4-hydroxy-L-Pro)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b182179#cyclo-I-leu-trans-4-hydroxy-I-pro-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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